Cas no 2639454-85-4 (1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid
• CAS No: 2639454-85-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5643491
• PubChem ID: 165946030
• Update Time: 2025-06-11

1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783885
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azocane-5-carboxylic acid
• 2639454-85-4
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid

• Inchi： 1S/C23H25NO4/c25-22(26)16-7-5-13-24(14-6-8-16)23(27)28-15-21-19-11-3-1-9-17(19)18-10-2-4-12-20(18)21/h1-4,9-12,16,21H,5-8,13-15H2,(H,25,26)
• InChI Key： HZBJBFTWXXLUEE-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C(=O)O)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid

Professional Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic Acid (CAS No. 2639454-85-4)

1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid, identified by its CAS number 2639454-85-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by their complex structural motifs, which make them highly intriguing for research and development purposes. The presence of both fluorene and azocane moieties in its molecular framework imparts unique chemical and biological properties, making it a promising candidate for various applications.

The fluorene moiety, a well-known fluorescent aromatic compound, is frequently utilized in the design of luminescent materials and bioimaging agents. Its ability to emit light at specific wavelengths when excited makes it invaluable for diagnostic tools and therapeutic applications. In contrast, the azocane group introduces a rigid bicyclic structure that can enhance the stability and bioavailability of the compound. The combination of these two structural elements in 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid suggests potential utility in areas where both fluorescence and structural integrity are crucial.

The carboxylic acid functional group at the 5-position of the azocane ring provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where modifications can be made to optimize pharmacokinetic profiles, binding affinity, and metabolic stability. The methoxycarbonyl (MOC) group attached to the fluorene ring serves as an protecting group for amine functionalities, allowing for selective deprotection under controlled conditions. This feature makes the compound a versatile intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The azocane ring, being a nitrogen-containing heterocycle, has shown promise as a scaffold for bioactive molecules due to its ability to engage with biological targets in unique ways. Studies have demonstrated that azocane derivatives can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for therapeutic intervention. The incorporation of a fluorene moiety into such structures can further enhance their pharmacological properties by improving solubility and cellular uptake.

The fluorescence properties of fluorene derivatives have also been leveraged in the development of probes for real-time monitoring of biological processes. For instance, researchers have utilized fluorescent azocane compounds to track protein-protein interactions and study dynamic cellular events. The combination of these features in 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid positions it as a valuable tool for both fundamental research and applied biotechnology.

In addition to its potential in drug discovery, this compound has implications in materials science. Fluorene-based materials are known for their excellent photophysical properties, making them suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The rigid structure provided by the azocane moiety can contribute to the thermal stability of these materials, enhancing their performance under harsh conditions.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the azocane core through cyclization reactions, followed by functionalization at the 5-position with a carboxylic acid group. The introduction of the fluorene moiety is typically achieved through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which allow for precise control over regioselectivity and yield.

Ongoing research is exploring novel synthetic routes to optimize the production of this compound while minimizing environmental impact. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis, emphasizing sustainable practices such as solvent recovery, catalytic efficiency, and waste reduction. These efforts align with global initiatives to promote sustainable development in the chemical industry.

The biological activity of 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid is being actively investigated in preclinical studies. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. The ability to modulate these pathways could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}azocane-5-carboxylic acid (CAS No. 2639454-85-4) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability. Its unique combination of fluorescence, rigidity, and reactivity makes it a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in advancing pharmaceutical science and technology.